Cas no 1376435-89-0 (2-(morpholin-3-yl)-1-(thiophen-2-yl)ethan-1-one)

• Product Name: 2-(morpholin-3-yl)-1-(thiophen-2-yl)ethan-1-one
• CAS No: 1376435-89-0
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 5169631
• PubChem ID: 71755618
• Update Time: 2025-08-02

2-(morpholin-3-yl)-1-(thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(3-morpholinyl)-1-(2-thienyl)-
• 2-(morpholin-3-yl)-1-(thiophen-2-yl)ethan-1-one

• Inchi： 1S/C10H13NO2S/c12-9(10-2-1-5-14-10)6-8-7-13-4-3-11-8/h1-2,5,8,11H,3-4,6-7H2
• InChI Key： WCTHKLKZKKEHEP-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC=CC=1)CC1COCCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(morpholin-3-yl)-1-(thiophen-2-yl)ethan-1-one

Recent Advances in the Study of 2-(Morpholin-3-yl)-1-(thiophen-2-yl)ethan-1-one (CAS: 1376435-89-0)

The compound 2-(morpholin-3-yl)-1-(thiophen-2-yl)ethan-1-one (CAS: 1376435-89-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structural features, combining a morpholine ring with a thiophene moiety, suggest promising interactions with various biological targets, making it a subject of intense investigation.

Recent studies have highlighted the synthetic pathways for 2-(morpholin-3-yl)-1-(thiophen-2-yl)ethan-1-one, emphasizing its efficient production through multi-step organic reactions. Researchers have optimized the synthesis to achieve high yields and purity, which is critical for subsequent biological testing. The compound's stability under physiological conditions has also been evaluated, with findings indicating satisfactory pharmacokinetic properties for further development. These advancements in synthesis and characterization lay the groundwork for exploring its therapeutic potential.

In vitro and in vivo studies have demonstrated that 2-(morpholin-3-yl)-1-(thiophen-2-yl)ethan-1-one exhibits notable activity against specific enzyme targets, particularly those involved in inflammatory and oncogenic pathways. For instance, recent research has shown its inhibitory effects on kinases such as PI3K and mTOR, which are pivotal in cancer cell proliferation and survival. These findings suggest that the compound could serve as a lead molecule for developing novel anticancer agents. Additionally, its modulation of inflammatory mediators positions it as a potential candidate for treating chronic inflammatory diseases.

Further investigations into the compound's mechanism of action have revealed its ability to disrupt key signaling pathways at the molecular level. Structural-activity relationship (SAR) studies have identified critical functional groups responsible for its bioactivity, providing insights for future structural modifications to enhance efficacy and reduce toxicity. Computational modeling and molecular docking simulations have complemented these studies, offering a deeper understanding of its binding interactions with target proteins.

The safety profile of 2-(morpholin-3-yl)-1-(thiophen-2-yl)ethan-1-one has been preliminarily assessed through toxicological studies. Results indicate a favorable therapeutic index, with minimal adverse effects observed at effective doses. However, further preclinical studies are warranted to fully evaluate its long-term safety and potential side effects. These findings underscore the compound's promise as a therapeutic agent, though additional research is needed to advance it toward clinical trials.

In conclusion, 2-(morpholin-3-yl)-1-(thiophen-2-yl)ethan-1-one (CAS: 1376435-89-0) represents a compelling area of research in chemical biology and drug discovery. Its synthetic accessibility, potent biological activity, and promising safety profile make it a viable candidate for further development. Future studies should focus on optimizing its pharmacological properties and exploring its efficacy in disease models, paving the way for potential clinical applications. This brief highlights the current state of research and underscores the importance of continued investigation into this promising compound.